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A Senior Application Scientist's Guide for Researchers

Welcome to the technical support center dedicated to addressing one of the most persistent
challenges in experimental science and drug development: poor aqueous solubility. It is
estimated that over 40% of currently marketed drugs and up to 90% of new chemical entities
are poorly water-soluble.[1] This guide provides a structured, causality-driven approach to
troubleshooting and overcoming these solubility hurdles, ensuring your experimental outcomes
are both reliable and reproducible.

Frequently Asked Questions (FAQs)

Q1: My compound immediately precipitates when | add it to my aqueous buffer. What is the first
and simplest thing | should try?

Al: For ionizable compounds, the first and most straightforward approach is to adjust the pH of
your buffer.[2] The solubility of acidic or basic compounds is highly dependent on their
ionization state, which is governed by the solution's pH.[3] For an acidic compound, increasing
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the pH will increase the proportion of the more soluble ionized form. Conversely, for a basic
compound, decreasing the pH will enhance solubility.[3]

Q2: I've tried adjusting the pH, but my compound is still not soluble enough. What's the next
logical step?

A2: The next step is often to introduce a cosolvent. Cosolvents are water-miscible organic
solvents that, when added to water, reduce the overall polarity of the solvent system, making it
more favorable for hydrophobic compounds to dissolve.[4][5][6] Common examples include
ethanol, propylene glycol, and polyethylene glycols (PEGS).[7]

Q3: When should | consider using a surfactant versus a cosolvent?

A3: A surfactant is preferable when you need a significant increase in solubility that cosolvents
alone cannot achieve. Surfactants work by forming micelles above a certain concentration (the
Critical Micelle Concentration, or CMC).[8] These micelles have a hydrophobic core that can
encapsulate your poorly soluble compound, effectively making it soluble in the aqueous
medium.[9][10] This approach is particularly useful for highly lipophilic, "grease-ball" type
molecules.[11]

Q4: What are cyclodextrins and when are they a good choice?

A4: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic
inner cavity.[12][13] They can form inclusion complexes by trapping a poorly soluble "guest"
molecule within this cavity, thereby increasing its apparent water solubility.[12][13] They are an
excellent choice when you need to improve solubility, stability, and bioavailability, and are
widely used in pharmaceutical formulations.[13][14][15] Modified cyclodextrins, like
Hydroxypropyl-B-cyclodextrin (HP--CD), offer significantly enhanced solubility and are suitable
for various delivery routes.[15]

Q5: My compound seems to be a "brick dust” crystalline solid. What strategies are best for
this?

A5: For highly crystalline, poorly soluble compounds ("brick dust"), strategies that disrupt the
crystal lattice energy are most effective. These include:
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» Particle Size Reduction: Techniques like micronization or creating nanosuspensions increase
the surface area-to-volume ratio, which enhances the dissolution rate.[16][17]
Nanosuspensions, which are sub-micron colloidal dispersions of the pure drug, are
particularly effective.[18][19]

e Amorphous Solid Dispersions (ASDs): This involves dispersing the drug in an amorphous
(non-crystalline) state within a solid carrier matrix.[20] The amorphous form has a higher
energy state than the crystalline form, leading to improved solubility and dissolution.[1][20]
[21]

Troubleshooting Guide: A Step-Wise Approach

This section provides a logical workflow for addressing solubility issues, starting from initial
characterization and moving toward advanced formulation strategies.

Step 1: Characterize Your Compound and the Problem

Before attempting any solubilization technique, it's crucial to understand the nature of your
compound. The Biopharmaceutics Classification System (BCS) is a foundational framework
that categorizes drugs based on their solubility and permeability.[22][23][24] Most solubility
challenges arise with BCS Class Il (low solubility, high permeability) and Class 1V (low
solubility, low permeability) compounds.[11][25]

* |s your compound ionizable? Determine the pKa (acid dissociation constant). This will inform
whether pH adjustment is a viable strategy.

o What is the intrinsic solubility (So)? This is the solubility of the neutral form of the drug and

serves as your baseline.[2]

o What is the required concentration for your experiment? This will define your target solubility.

Decision-Making Workflow for Solubility Enhancement

The following diagram outlines a logical progression for selecting an appropriate solubilization
strategy.
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Caption: A decision tree for selecting a solubility enhancement strategy.
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Detailed Methodologies & Protocols
Strategy 1: pH Adjustment for lonizable Compounds

Causality: The Henderson-Hasselbalch equation dictates the ratio of ionized to non-ionized
forms of a weak acid or base at a given pH. The ionized form typically has significantly higher
agueous solubility due to its charge, which allows for favorable interactions with polar water
molecules. By shifting the pH away from the compound's pKa, you can drive the equilibrium
towards the more soluble ionized species.[3]

Protocol: Determining a pH-Solubility Profile

Preparation: Prepare a series of buffers with pH values spanning a range around your
compound's pKa (e.g., from pH 2 to pH 10).

o Equilibration: Add an excess amount of your solid compound to a fixed volume of each buffer
in separate vials.

 Incubation: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient
time (typically 24-48 hours) to ensure equilibrium is reached. The "shake-flask" method is the
gold standard for this.[26]

o Separation: Separate the undissolved solid from the solution by centrifugation or filtration
(using a filter that does not bind your compound).

¢ Quantification: Accurately measure the concentration of the dissolved compound in the
supernatant/filtrate using a suitable analytical method (e.g., HPLC-UV, LC-MS).

e Analysis: Plot the logarithm of solubility (logS) against the measured pH of each saturated
solution. The resulting profile will reveal the pH range where solubility is maximized.[26]

Strategy 2: Cosolvents

Causality: Cosolvents work by reducing the polarity of the aqueous environment. Water is a
highly polar solvent with a strong hydrogen-bonding network. Hydrophobic molecules disrupt
this network, which is energetically unfavorable. Cosolvents, which are less polar than water,
reduce this "solvent pressure™ on the hydrophobic compound, allowing it to dissolve more
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readily.[4][5] The increase in solubility can often be several orders of magnitude for nonpolar

solutes.[6]

Commonly Used Cosolvents in Research

Properties &

Typical Concentration

Cosolvent ] .
Considerations Range
Widely used, effective for
many compounds. Can cause

Ethanol 1-20% (v/v)

protein precipitation at high

concentrations.

Propylene Glycol (PG)

Good solubilizer, less volatile

than ethanol. Can be viscous.

10-40% (v/v)

Polyethylene Glycol (PEG
300/400)

Low toxicity, good for both oral
and parenteral use.[7] Can be

viscous.

10-50% (v/v)

Dimethyl Sulfoxide (DMSO)

Excellent solubilizing power.
Use with caution; can enhance
skin penetration of other
substances. Often used for

stock solutions.

<10% for cell culture; <1%

often recommended in vivo

Glycerol

Non-toxic, viscous. Lower
solubilizing power than PG or
PEGs.[27]

10-30% (v/v)

Protocol: Screening for an Optimal Cosolvent System

o Stock Solution: Prepare a high-concentration stock solution of your compound in 100% of

the chosen cosolvent (or DMSO).

« Titration: Prepare a series of dilutions by adding your aqueous buffer to the cosolvent stock

solution in incremental steps (e.g., creating 5%, 10%, 20%, 40% cosolvent mixtures).
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» Observation: After each addition, vortex the mixture and visually inspect for precipitation.
Note the highest percentage of aqueous buffer (and thus lowest percentage of cosolvent)
that maintains a clear solution at your target concentration.

o Equilibration: Allow the clear solutions to stand for a period (e.g., 1-2 hours) to check for
delayed precipitation.

Strategy 3: Complexation Agents

Causality: Surfactants are amphiphilic molecules with a hydrophilic (water-loving) head and a
hydrophobic (water-fearing) tail.[8] In agueous solution above their critical micelle concentration
(CMC), they self-assemble into micelles. The hydrophobic tails form the core of the micelle,
creating a microenvironment that can solubilize poorly water-soluble drugs.[9][10]

Common Surfactants

Surfactant Type Notes

o Widely used in pharmaceutical
Polysorbate 80 (Tween® 80) Non-ionic ) o
formulations; low toxicity.

Common in biological assays
Polysorbate 20 (Tween® 20) Non-ionic (e.g., ELISA); gentler on
proteins.

. L Strong solubilizer but can
Sodium Dodecyl Sulfate (SDS)  Anionic _
denature proteins.

Effective but associated with
Cremophor® EL Non-ionic hypersensitivity reactions in

some applications.

Causality: Cyclodextrins have a truncated cone or torus shape, with a hydrophobic interior and
a hydrophilic exterior.[12] This structure allows them to encapsulate a hydrophobic "guest”
molecule within their cavity, forming a stable, water-soluble inclusion complex.[14][28] This
masks the hydrophobic nature of the guest molecule from the bulk water, leading to a
significant increase in apparent solubility.[13]
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Caption: Mechanism of cyclodextrin-mediated solubilization.

Strategy 4: Advanced Formulations

When simpler methods fail, more advanced formulation strategies that alter the physical state
of the compound are required.

» Nanosuspensions: This approach involves reducing the particle size of the drug to the
nanometer scale (typically < 1 um).[18] According to the Noyes-Whitney equation, the
dissolution rate is directly proportional to the surface area. By dramatically increasing the
surface area, nanosuspensions enhance dissolution velocity and saturation solubility.[18][19]
They can be prepared by methods like high-pressure homogenization or media milling.[11]

o Amorphous Solid Dispersions (ASDs): Crystalline solids have a highly ordered, stable
structure that requires significant energy to break apart for dissolution. ASDs circumvent this
by dispersing the drug in its high-energy, amorphous form within a carrier, often a polymer.[1]
[20][21] This amorphous state lacks the crystal lattice energy barrier, leading to much faster
dissolution and the potential to achieve supersaturated solutions.[29] Common preparation
methods include solvent evaporation and hot-melt extrusion.[1][30]

Concluding Remarks

Overcoming poor aqueous solubility is a multi-faceted challenge that requires a systematic and
informed approach. There is no single solution; the optimal strategy depends on the
physicochemical properties of your compound, the required concentration, and the constraints
of your experimental system.[31] By starting with simple methods like pH adjustment and
logically progressing to more complex formulation technologies, researchers can efficiently
identify a viable path to achieving the desired solubility, thereby ensuring the generation of
high-quality, reliable data.

References
e Nanosuspension Technology for Poorly Water Soluble Drugs: An Overview. (2010). RJPT.

e Cyclodextrins in Drug Delivery Systems and their Effects on Biological Barriers. (2019).
Molecules.

e Cyclodextrins in drug delivery: An upd

» Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of
poorly water-soluble drugs: newer formulation techniques, current marketed scenario and p

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2011-4-4-37
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2011-4-4-37
https://pmc.ncbi.nlm.nih.gov/articles/PMC3217698/
https://scispace.com/pdf/nanosuspension-technologies-for-delivery-of-poorly-soluble-1wudjehntf.pdf
https://www.jetir.org/papers/JETIR2506842.pdf
https://www.seppic.com/article/Solubility-enhancement-with-amorphous-solid-dispersions
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737680/
https://ujpronline.com/index.php/journal/article/view/93/253
https://www.jetir.org/papers/JETIR2506842.pdf
https://www.hilarispublisher.com/open-access/innovative-formulation-strategies-for-enhancing-oral-bioavailability-of-poorly-soluble-drugs.pdf
https://www.contractpharma.com/optimizing-drug-solubility/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5839977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly W
Nanosuspension: An approach to enhance solubility of drugs. (n.d.). PMC - NIH.
BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS. (2019). ICH.
Emerging Role of Biopharmaceutical Classification and Biopharmaceutical Drug Disposition
System in Dosage form Development: A System

Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features,
Functional Applic

The Role of Surfactants in Solubilization of Poorly Soluble Drugs. (n.d.). JOCPR.

An Overview of the Biopharmaceutics Classification System (BCS). (2024). GSC Online
Press.

Nanosuspension technologies for delivery of poorly soluble drugs. (2022). SciSpace.
Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs.
(2024). Hilaris Publisher.

Biopharmaceutics Classification System — Knowledge and References. (n.d.). Taylor &
Francis.

Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review. (2025).
Jetir.Org.

View of SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION
OF POORLY WATER SOLUBLE DRUGS. (n.d.). Universal Journal of Pharmaceutical
Research.

Biopharmaceutical Classification System. (n.d.). Agno Pharmaceuticals.

Cyclodextrins in drug delivery: applications in gene and combin

Drug Solubility: Importance and Enhancement Techniques. (n.d.). PMC - NIH.

Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.).

(PDF) Formulation strategies for poorly soluble drugs. (2025).

Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. (n.d.).
Full article: Cyclodextrins for drug delivery. (2010). Taylor & Francis.

Nanosuspensions in Pharmaceutical Sciences: A Comprehensive Review. (2023).
Pharmaceutical Sciences.

Nanosuspension: A Propitious Drug Delivery Approach to Enhance Solubility and
Bioavailability of Poorly Soluble Drugs-Review. (2025). Bentham Science Publishers.
Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical
Ingredients (APIs). (2010). American Pharmaceutical Review.

Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two
Decades. (2020). Pharma Excipients.

Solubility enhancement with amorphous solid dispersions. (2025). Seppic.

Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two
Decades. (2020).

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5839977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Optimizing Drug Solubility. (2017). Contract Pharma.

e Pharmaceutical approaches for enhancing solubility and oral bioavailability of poorly soluble
drugs. (2024). PubMed.

» Improving solubility and accelerating drug development. (n.d.). Veranova.

e DRUG SOLUBILITY: IMPORTANCE AND ENHANCEMENT TECHNIQUES. (n.d.).
International Scientific Journal of Engineering and Management.

e Cosolvent. (n.d.). Grokipedia.

» Review of the cosolvency models for predicting solubility of drugs in water-cosolvent
mixtures. (2008). Frontiers Publishing Partnerships.

» Techniques for Improving Solubility. (2022). International Journal of Medical Science and
Dental Research.

o Cosolvent. (n.d.). Wikipedia.

» Assuring Excipient Quality for Parenteral Products. (2022). Pharma's Almanac.

 Video: Bioavailability Enhancement: Drug Solubility Enhancement. (2025). JOVE.

e Cosolvent — Knowledge and References. (n.d.). Taylor & Francis.

o Crosstalk of physiological pH and chemical pKa under the umbrella of physiologically based
pharmacokinetic modeling of drug absorption, distribution, metabolism, excretion, and
toxicity. (2021). Taylor & Francis.

e pH ADJUSTMENT AND INCLUSION COMPLEX FORMATION WITH HYDROXYPROPYL-f3-
CYCLODEXTRIN TO INCREASE p-METHOXYCINNAMIC ACID SOLUBILITY. (2022).
Journal of Chemical Technology and Metallurgy.

» Excipients for Parenterals. (2023). Pharma Excipients.

» Excipients in parenteral formulations: selection considerations and effective utilization with
small molecules and biologics. (2018). PubMed.

o Cosolvent solubilization and formulation of an aqueous injection of ketoprofen. (1996).
PubMed.

» Excipients' Attributes Crucial for Parenteral Prepar

o EXp.

» Full article: Excipients in parenteral formulations: selection considerations and effective
utilization with small molecules and biologics. (2018). Taylor & Francis.

o Equilibrium solubility measurement of ionizable drugs — consensus recommendations for
improving d

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b5839977?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5839977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Sources

. jetir.org [jetir.org]

. uobabylon.edu.iq [uobabylon.edu.iq]

. tandfonline.com [tandfonline.com]

. isjem.com [isjem.com]

. grokipedia.com [grokipedia.com]

. taylorandfrancis.com [taylorandfrancis.com]

. Cosolvent - Wikipedia [en.wikipedia.org]

.
[e0] ~ (o)) [6)] EaN w N -

. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly
Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]

¢ 9. pharmaexcipients.com [pharmaexcipients.com]

¢ 10. researchgate.net [researchgate.net]

e 11. scispace.com [scispace.com]

e 12. pharmaexcipients.com [pharmaexcipients.com]

¢ 13. tandfonline.com [tandfonline.com]

e 14. Cyclodextrins in drug delivery: An updated review - PMC [pmc.ncbi.nim.nih.gov]

e 15. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural
Features, Functional Applications, and Future Trends | MDPI [mdpi.com]

e 16. pmc.ncbi.nim.nih.gov [pmc.ncbi.nlm.nih.gov]
e 17.ijmsdr.org [ijmsdr.org]
e 18. rjptonline.org [rjptonline.org]

¢ 19. Nanosuspension: An approach to enhance solubility of drugs - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 20. seppic.com [seppic.com]

o 21. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic
efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed
scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]

e 22. database.ich.org [database.ich.org]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.jetir.org/papers/JETIR2506842.pdf
https://www.uobabylon.edu.iq/eprints/publication_2_16674_77.pdf
https://www.tandfonline.com/doi/full/10.1080/17425255.2021.1951223
https://isjem.com/wp-content/uploads/2023/03/3_1_removed.pdf
https://grokipedia.com/page/Cosolvent
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Cosolvent/
https://en.wikipedia.org/wiki/Cosolvent
https://pmc.ncbi.nlm.nih.gov/articles/PMC12645117/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12645117/
https://www.pharmaexcipients.com/news/solubility-surfactants-research/
https://www.researchgate.net/publication/348018182_Solubility_Enhancement_of_Drugs_with_Aid_of_Surfactants_Research_Done_Since_Last_Two_Decades
https://scispace.com/pdf/nanosuspension-technologies-for-delivery-of-poorly-soluble-1wudjehntf.pdf
https://www.pharmaexcipients.com/cyclodextrin/cyclodextrins-drug-delivery/
https://www.tandfonline.com/doi/full/10.3109/10611861003622552
https://pmc.ncbi.nlm.nih.gov/articles/PMC2750546/
https://www.mdpi.com/1420-3049/30/14/3044
https://www.mdpi.com/1420-3049/30/14/3044
https://pmc.ncbi.nlm.nih.gov/articles/PMC3399483/
https://www.ijmsdr.org/published%20paper/1i1i25/techniques-for-improving-solubility.pdf
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2011-4-4-37
https://pmc.ncbi.nlm.nih.gov/articles/PMC3217698/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3217698/
https://www.seppic.com/article/Solubility-enhancement-with-amorphous-solid-dispersions
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737680/
https://database.ich.org/sites/default/files/M9_Guideline_Step4_2019_1116.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5839977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

23. Emerging Role of Biopharmaceutical Classification and Biopharmaceutical Drug
Disposition System in Dosage form Development: A Systematic Review - PMC
[pmc.ncbi.nlm.nih.gov]

24. gsconlinepress.com [gsconlinepress.com]
25. taylorandfrancis.com [taylorandfrancis.com]
26. filesO1.core.ac.uk [filesOl.core.ac.uk]

27. Cosolvent solubilization and formulation of an aqueous injection of ketoprofen - PubMed
[pubmed.ncbi.nim.nih.gov]

28. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]

29. View of SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND
DISSOLUTION OF POORLY WATER SOLUBLE DRUGS | Universal Journal of
Pharmaceutical Research [ujpronline.com]

30. hilarispublisher.com [hilarispublisher.com]
31. contractpharma.com [contractpharma.com]

To cite this document: BenchChem. [Technical Support Center: Overcoming Poor Aqueous
Solubility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5839977/docs#technical-support-center-overcoming-
poor-aqueous-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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